N-cyclopentyl-4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazine-1-carboxamide

• IUPAC Name: N-cyclopentyl-4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H27N5O2/c24-17(16-13-15-7-3-4-8-23(15)20-16)21-9-11-22(12-10-21)18(25)19-14-5-1-2-6-14/h13-14H,1-12H2,(H,19,25)
• InChI Key: PDGRIPDPAUROKV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)N2CCN(CC2)C(=O)C3=NN4CCCCC4=C3
• Molecular Formula: C18H27N5O2
• Molecular Weight: 345.4 g/mol
• CAS No.: 2034592-03-3

Description

N-cyclopentyl-4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2-carbonyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C18H27N5O2 and its molecular weight is 345.447. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

• Disposition and Metabolism in Humans : A study on the disposition and metabolism of a related compound, detailing the pharmacokinetic profile, including absorption, distribution, metabolism, and excretion pathways. This research provides foundational knowledge for understanding how similar compounds are processed in the human body, which is crucial for developing new drugs and therapies (Renzulli et al., 2011).

• Inhibitor Studies : Investigations into the effects of various inhibitors on the metabolism of related compounds can reveal interactions with other drugs and how they may influence the efficacy and safety of potential treatments (An et al., 2013).

Therapeutic Applications Beyond Conventional Use

• Analgesic Applications : Exploration of the analgesic potential of related piperazine derivatives, indicating a broader scope for using such compounds in pain management and the treatment of specific neurological conditions (Helander et al., 2014).

• Novel Psychoactive Substances (NPS) : The emergence of new psychoactive substances that include piperazine structures, highlighting the importance of ongoing research into the pharmacological effects, potential therapeutic uses, and safety profiles of these compounds (Papsun et al., 2016).

Understanding Drug Interactions

• Drug-Drug Interaction Studies : Detailed studies on how specific compounds interact with other medications can guide the safe and effective use of new therapies, especially in patients who are on multiple drugs (Liu et al., 2017).

Environmental and Dietary Exposures

• Environmental Exposures : Research into the presence of heterocyclic and aromatic amines in the environment and diet provides insights into potential health risks and informs public health strategies to mitigate exposure to harmful substances (Wakabayashi et al., 1993).

Mechanism of Action

Target of Action

The compound is part of the 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine class of compounds, which are known to be used as scaffolds in drug research . These compounds are often used in the synthesis of biologically active compounds .

Mode of Action

It is synthesized through a 1,3-dipolar cycloaddition of a bicyclic sydnone to a propargylic acid amide, which results in 4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-2,6- and −3,6-dicarboxylic acid monoamides . These are then further converted to corresponding differentiated diamides .

Biochemical Pathways

The compound’s structure suggests that it may interact with various biochemical pathways due to the presence of different substituents, neutral or functionalized in different positions of pyrazole and/or piperazine rings .